Cas no 5528-09-6 (1H-Benzimidazole-2-ethanamine,N,N-dimethyl-(9CI))

1H-Benzimidazole-2-ethanamine,N,N-dimethyl-(9CI) structure
5528-09-6 structure
Product Name:1H-Benzimidazole-2-ethanamine,N,N-dimethyl-(9CI)
CAS No:5528-09-6
MF:C11H15N3
MW:189.256901979446
CID:943646
PubChem ID:21814970
Update Time:2025-04-19

1H-Benzimidazole-2-ethanamine,N,N-dimethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-2-ethanamine,N,N-dimethyl-(9CI)
    • 2-(1H-Benzimidazol-2-yl)-N,N-dimethylethan-1-amine
    • 5528-09-6
    • SCHEMBL9521547
    • 2-(1H-Benzo[d]imidazol-2-yl)-N,N-dimethylethan-1-amine
    • DTXSID90618350
    • AKOS012491840
    • Inchi: 1S/C11H15N3/c1-14(2)8-7-11-12-9-5-3-4-6-10(9)13-11/h3-6H,7-8H2,1-2H3,(H,12,13)
    • InChI Key: HLELOHQPJDTUAB-UHFFFAOYSA-N
    • SMILES: N(C)(C)CCC1=NC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 189.126597491g/mol
  • Monoisotopic Mass: 189.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 31.9Ų

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